Cas no 103640-16-0 (N,N-diethyl-1-methylpiperidine-4-carboxamide)

• Product name: N,N-diethyl-1-methylpiperidine-4-carboxamide
• CAS No: 103640-16-0
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 4559575

N,N-diethyl-1-methylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxamide,N,N-diethyl-1-methyl-
• N,N-diethyl-1-methylpiperidine-4-carboxamide
• N,N-Diethyl-1-methyl-4-piperidinecarboxamide

• Inchi： 1S/C11H22N2O/c1-4-13(5-2)11(14)10-6-8-12(3)9-7-10/h10H,4-9H2,1-3H3
• InChI Key： AHNSNPOUOJCUHM-UHFFFAOYSA-N
• SMILES： N1(C)CCC(C(N(CC)CC)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N,N-diethyl-1-methylpiperidine-4-carboxamide

Comprehensive Overview of N,N-diethyl-1-methylpiperidine-4-carboxamide (CAS No. 103640-16-0): Properties, Applications, and Industry Insights

N,N-diethyl-1-methylpiperidine-4-carboxamide (CAS No. 103640-16-0) is a specialized organic compound belonging to the class of piperidine derivatives. This molecule features a unique structural framework combining a piperidine ring with diethylcarboxamide and methyl substituents, making it valuable for pharmaceutical research and specialty chemical applications. Its molecular formula is C₁₁H₂₂N₂O, with a molar mass of 198.31 g/mol, and it typically appears as a colorless to pale yellow liquid under standard conditions.

The compound's carboxamide functional group and tertiary amine structure contribute to its solubility in polar organic solvents like ethanol, dimethyl sulfoxide (DMSO), and dichloromethane. Researchers frequently investigate its hydrogen-bonding capacity and lipophilicity (logP ~1.8), which are critical parameters in drug design. Recent studies highlight its potential as a building block for central nervous system (CNS) targeting molecules, aligning with growing interest in neuropharmacology and blood-brain barrier permeability optimization.

In pharmaceutical development, N,N-diethyl-1-methylpiperidine-4-carboxamide serves as a versatile scaffold for creating analogs with modulated bioactivity. The piperidine core is prevalent in FDA-approved drugs (e.g., donepezil, risperidone), driving demand for novel derivatives. Industry reports indicate rising searches for "piperidine-based drug discovery" and "small molecule CNS therapeutics," reflecting market trends toward neurological disorder treatments. This compound's structural tunability allows researchers to explore structure-activity relationships (SAR) for targets like G-protein-coupled receptors (GPCRs) and ion channels.

From a synthetic chemistry perspective, CAS 103640-16-0 demonstrates interesting reactivity patterns. The diethylamide moiety can participate in hydrolysis or reduction reactions, while the methylpiperidine group offers sites for further functionalization. Recent patents describe its use in creating prodrug formulations and metabolic stabilizers, addressing common challenges in pharmacokinetics. Analytical characterization typically employs GC-MS, HPLC, and NMR spectroscopy, with the methyl protons appearing at ~1.0 ppm and piperidine protons between 1.5-2.8 ppm in ¹H NMR spectra.

Environmental and safety profiles of N,N-diethyl-1-methylpiperidine-4-carboxamide comply with standard laboratory handling protocols. While not classified as hazardous under GHS criteria, proper ventilation and personal protective equipment (PPE) are recommended during manipulation. The compound's biodegradability and ecotoxicity data remain areas of active research, particularly given increasing regulatory focus on green chemistry principles in synthetic workflows.

The commercial availability of CAS 103640-16-0 has expanded significantly, with suppliers offering quantities ranging from milligram to kilogram scales. Pricing trends correlate with purity grades (typically 95-98%) and customization options like isotopic labeling (13C, 15N). Procurement strategies should consider emerging alternatives such as continuous flow synthesis and catalytic amidation methods that improve yield and sustainability.

Future research directions may explore this compound's role in artificial intelligence-assisted drug design (AIDD) platforms, where its structural features could train predictive models for blood-brain barrier penetration. Additionally, its potential in crystal engineering and co-crystal formation with carboxylic acids presents opportunities for solid-state property modulation—a hot topic in formulation science.

For researchers investigating structure-property relationships or developing bioactive small molecules, N,N-diethyl-1-methylpiperidine-4-carboxamide offers a balanced combination of rigidity (from the piperidine ring) and conformational flexibility (from the ethyl groups). Its growing presence in scientific literature underscores its relevance across medicinal chemistry, materials science, and analytical applications.